4-(Hydroxymethyl)-2-methylbenzoic acid
Cat. No. B3289860
Key on ui cas rn:
861555-67-1
M. Wt: 166.17 g/mol
InChI Key: GAXTYDGCLIEMIG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
|
REACTION_SMILES
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[BH4-:13].[CH3:15][OH:16].[CH:1](=[O:2])[c:3]1[cH:4][c:5]([CH3:12])[c:6]([C:7](=[O:8])[OH:9])[cH:10][cH:11]1.[Na+:14]>>[CH2:1]([OH:2])[c:3]1[cH:4][c:5]([CH3:12])[c:6]([C:7](=[O:8])[OH:9])[cH:10][cH:11]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
|
[BH4-]
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
|
|
Smiles
|
CO
|
|
Name
|
|
|
Quantity
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Extracted from reaction SMILES
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|
Type
|
reactant
|
|
Smiles
|
Cc1cc(C=O)ccc1C(=O)O
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Na+]
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
Cc1cc(CO)ccc1C(=O)O
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Source
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Source
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Open Reaction Database (ORD) |
|
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
